Cas no 81473-68-9 (3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid)

• Product Name: 3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid
• CAS No: 81473-68-9
• MF: C₉H₉ClN₂O₆S
• MW: 308.695560216904
• CID: 3105727
• PubChem ID: 3682634
• Update Time: 2025-06-07

3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-3-nitro-benzenesulfonylamino)-propionic acid
• Z45532288
• GDA47368
• CS-0219879
• G36382
• MFCD03968142
• 3-(4-Chloro-3-nitrophenylsulfonamido)propanoic acid
• EN300-05192
• AKOS008940716
• 3-(4-Chloro-3-nitrophenylsulfonamido)propanoicacid
• 3-[(4-chloro-3-nitrobenzene)sulfonamido]propanoic acid
• 81473-68-9
• C9H9ClN2O6S
• 3-(4-chloro-3-nitrobenzenesulfonamido)propanoic acid
• 3-[(4-chloro-3-nitrophenyl)sulfonylamino]propanoic acid
• 3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid

• Inchi： 1S/C9H9ClN2O6S/c10-7-2-1-6(5-8(7)12(15)16)19(17,18)11-4-3-9(13)14/h1-2,5,11H,3-4H2,(H,13,14)
• InChI Key： GGGMKFRZMMBWDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 307.9869849Da
• Monoisotopic Mass: 307.9869849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 138Ų

Additional information on 3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid

3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid (CAS No. 81473-68-9): An Overview

3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid (CAS No. 81473-68-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound, also known as 4-chloro-3-nitrobenzenesulfonamide propionic acid, is characterized by its unique structural features, which include a chlorinated and nitro-substituted benzene ring linked to a sulfonamide group and a carboxylic acid moiety. These functional groups endow the molecule with a range of chemical and biological properties that make it an important intermediate in the synthesis of various pharmaceuticals and materials.

The chemical structure of 3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid can be represented as follows: C₁₁H₁₀ClN₂O₅S. The presence of the chloro and nitro groups on the benzene ring imparts significant electronic effects, influencing the reactivity and stability of the molecule. The sulfonamide group, known for its biological activity, contributes to the compound's potential use in drug development. The carboxylic acid moiety provides additional functionality, enabling the formation of esters, amides, and salts, which are crucial in various synthetic pathways.

In recent years, 3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid has gained attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of novel therapeutic agents. Research has shown that compounds derived from this scaffold exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways.

The synthesis of 3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-chloro-3-nitrobenzenesulfonyl chloride with 3-amino propanoic acid or its derivatives. This reaction is often carried out in an inert atmosphere using appropriate solvents and catalysts to optimize the yield and selectivity. The resulting product can then be further modified through various chemical transformations to produce a wide range of derivatives with tailored properties.

Beyond its applications in medicinal chemistry, 3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of functional polymers and coatings with enhanced properties. For example, researchers at the University of California have explored the use of this compound as a monomer for the synthesis of polymeric materials with improved thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, aerospace, and biomedical devices.

In addition to its synthetic utility, 3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid has been studied for its environmental impact. While it is not classified as a hazardous substance under current regulations, its potential effects on ecosystems are an area of ongoing research. Studies have shown that proper handling and disposal practices are essential to minimize any adverse environmental impacts associated with its use.

The safety profile of 3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid is another critical aspect that has been extensively investigated. Toxicological studies have indicated that this compound exhibits low toxicity when handled appropriately. However, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to prevent skin contact and inhalation.

In conclusion, 3-(4-Chloro-3-nitrobenzenesulfonamido)propanoic Acid (CAS No. 81473-68-9) is a multifaceted organic compound with significant potential in various scientific disciplines. Its unique chemical structure and functional groups make it an important intermediate in the synthesis of pharmaceuticals and materials with diverse applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic and industrial settings.